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Compound of Interest

Compound Name: Methyl 2-amino-5-methylbenzoate

Cat. No.: B016175 Get Quote

An In-depth Technical Guide to Methyl 2-amino-
5-methylbenzoate
This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and synthesis of Methyl 2-amino-5-methylbenzoate, a valuable intermediate in the

synthesis of various organic molecules. This document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Molecular Structure and Chemical Formula
Methyl 2-amino-5-methylbenzoate is an aromatic organic compound. Its structure consists of

a benzene ring substituted with an amino group (-NH2) at position 2, a methyl group (-CH3) at

position 5, and a methyl ester group (-COOCH3) at position 1.

Molecular Formula: C₉H₁₁NO₂

IUPAC Name: methyl 2-amino-5-methylbenzoate[1]

SMILES: CC1=CC(=C(C=C1)N)C(=O)OC[2]

InChI: InChI=1S/C9H11NO2/c1-6-3-4-7(10)5-8(6)9(11)12-2/h3-5H,10H2,1-2H3[1]

InChIKey: JNPZKGOLYSCSEL-UHFFFAOYSA-N[1]
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Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Methyl 2-amino-5-methylbenzoate is presented in

the table below for easy reference and comparison.

Property Value Source

Molecular Weight 165.19 g/mol [1][2][3]

Exact Mass 165.078978594 Da [1]

Physical State Yellow Solid [4]

Melting Point 55-57 °C [3]

Topological Polar Surface Area 52.3 Å² [1]

¹H NMR (400 MHz, CDCl₃) δ

(ppm)

7.65 (s, 1H), 7.25 (s, 1H), 7.10-

7.07 (q, 1H, J=8Hz), 6.58 (d,

1H), 3.86 (s, 3H), 2.22 (s, 3H)

[4]

Experimental Protocols
Synthesis of Methyl 2-amino-5-methylbenzoate
This protocol details the synthesis of Methyl 2-amino-5-methylbenzoate via the reduction of

Methyl 5-methyl-2-nitrobenzoate.

Materials:

Methyl 5-methyl-2-nitrobenzoate (8 g, 41.025 mmol)

Methanol (80 mL)

Water (10 mL)

Zinc powder (13.33 g, 205.128 mmol)

Ammonium chloride (NH₄Cl) (17.6 g, 328.2 mmol)

Saturated sodium bicarbonate (NaHCO₃) solution
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Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Thin Layer Chromatography (TLC) plate (unfolding agent: 20% ethyl acetate/hexane)

Procedure:

In a reaction vessel, dissolve Methyl 5-methyl-2-nitrobenzoate (8 g, 41.025 mmol) in a

solvent mixture of methanol (80 mL) and water (10 mL).

Cool the solution to 0 °C in an ice bath.

Sequentially add zinc powder (13.33 g, 205.128 mmol) and ammonium chloride (17.6 g,

328.2 mmol) to the cooled solution.

Stir the reaction mixture at room temperature for 12 hours.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with an

unfolding agent of 20% ethyl acetate/hexane.

Upon completion of the reaction, filter the mixture to remove solid residues.

Evaporate the solvent from the filtrate to obtain the crude product.

Alkalize the crude product with a saturated sodium bicarbonate (NaHCO₃) solution.

Extract the product with dichloromethane (2 x 20 mL).

Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).

Filter the solution to remove the drying agent.

Evaporate the solvent to yield the target compound, Methyl 2-amino-5-methylbenzoate.

The reported yield for this procedure is approximately 4 g (60%).[4]
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The following diagram illustrates the workflow for the synthesis of Methyl 2-amino-5-
methylbenzoate.

Start: Methyl 5-methyl-2-nitrobenzoate
in Methanol/Water

Reduction at 0°C
Add Zinc powder and NH4Cl

Stir at Room Temperature
(12 hours)

Workup:
1. Filtration

2. Evaporation
3. Alkalization (NaHCO3)
4. Extraction (CH2Cl2)

5. Drying (Na2SO4)

Reaction
Completion (TLC) Final Product:

Methyl 2-amino-5-methylbenzoate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 2-amino-5-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 5-Amino-2-methylbenzoate | C9H11NO2 | CID 15049977 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CAS 18595-12-5: 5-AMINO-2-METHYL-BENZOIC ACID METHYL ESTER
[cymitquimica.com]

3. 18595-16-9 Cas No. | Methyl 2-amino-5-methylbenzoate | Apollo
[store.apolloscientific.co.uk]

4. METHYL 2-AMINO-5-METHYLBENZOATE | 18595-16-9 [chemicalbook.com]

To cite this document: BenchChem. ["Methyl 2-amino-5-methylbenzoate" molecular structure
and formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016175#methyl-2-amino-5-methylbenzoate-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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